Cas no 1361653-40-8 (2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361653-40-8
• MF: C₁₄H₆Cl₅F₃
• MW: 408.457649707794
• CID: 4991232
• Update Time: 2025-06-08

2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl5F3/c1-5-6(3-2-4-7(5)14(20,21)22)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： QWAQWQLBZIOJGC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C(F)(F)F)C=1C)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl

Research Brief on 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl (CAS: 1361653-40-8)

The compound 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl (CAS: 1361653-40-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This polyhalogenated biphenyl derivative exhibits a combination of chlorine and trifluoromethyl substituents, which may confer distinct chemical reactivity and biological activity. Recent studies have explored its synthesis, physicochemical properties, and potential as a scaffold for drug development or as a tool compound in chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic routes to 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl, optimizing the palladium-catalyzed cross-coupling reaction between pentachlorobenzene and 2-methyl-3-(trifluoromethyl)phenylboronic acid. The researchers achieved an 82% yield under optimized conditions, with the product characterized by NMR, mass spectrometry, and X-ray crystallography. The compound demonstrated remarkable stability under physiological conditions, suggesting potential for in vivo applications.

In pharmacological screening, this compound has shown interesting interactions with nuclear receptors, particularly the aryl hydrocarbon receptor (AhR). A 2024 study in Chemical Research in Toxicology reported that 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl acts as a partial agonist of AhR, with an EC50 of 3.2 μM in reporter gene assays. This activity profile differs from classical polychlorinated biphenyls (PCBs), potentially offering new insights into structure-activity relationships for AhR modulators.

The compound's physicochemical properties have been extensively characterized. With a calculated logP of 5.8 and molecular weight of 424.38 g/mol, it falls within the range of drug-like molecules, though its high halogen content presents challenges for formulation. Recent computational studies have modeled its electronic structure, revealing significant electron-withdrawing effects from the trifluoromethyl group that influence its reactivity pattern.

Current research directions include exploring derivatives of 2'-Methyl-2,3,4,5,6-pentachloro-3'-(trifluoromethyl)biphenyl with modified halogen patterns or additional functional groups. Preliminary results suggest that minor structural variations can dramatically alter biological activity profiles, making this scaffold promising for medicinal chemistry optimization. The compound's unique combination of properties continues to make it a subject of active investigation in chemical biology and pharmaceutical research.